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Compound of Interest

Compound Name: 1,2-Benzisoxazole-3-acetamide

Cat. No.: B1267419 Get Quote

This in-depth technical guide provides a comprehensive overview of the mechanism of action

of 1,2-benzisoxazole-3-acetamide derivatives, a versatile scaffold exhibiting a wide range of

pharmacological activities. This document is intended for researchers, scientists, and drug

development professionals, offering detailed insights into the molecular interactions, signaling

pathways, and experimental validation of these compounds across different therapeutic areas,

including antipsychotic, anticancer, and anti-inflammatory applications.

Core Structure and Therapeutic Diversity
The 1,2-benzisoxazole-3-acetamide core structure serves as a privileged scaffold in

medicinal chemistry, lending itself to modifications that result in compounds with diverse

biological targets.[1] The inherent properties of this heterocyclic system, combined with the

versatility of the acetamide linker, allow for the development of targeted therapies.

Core chemical scaffold of 1,2-Benzisoxazole-3-acetamide.

Antipsychotic Activity: Dopamine and Serotonin
Receptor Antagonism
A prominent class of 1,2-benzisoxazole derivatives, which includes well-established drugs like

risperidone and its active metabolite paliperidone, exhibits potent antipsychotic effects. The

primary mechanism of action for these compounds is the antagonism of dopamine D2 and

serotonin 5-HT2A receptors in the central nervous system.
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The therapeutic efficacy against the positive symptoms of schizophrenia is largely attributed to

the blockade of D2 receptors in the mesolimbic pathway.[2] Concurrently, the potent

antagonism of 5-HT2A receptors is believed to contribute to the efficacy against negative

symptoms and a lower incidence of extrapyramidal side effects compared to typical

antipsychotics.[3][4] This dual receptor antagonism forms the cornerstone of the "atypical"

antipsychotic profile of these derivatives.

Many of these compounds also exhibit affinity for other receptors, such as α1- and α2-

adrenergic and H1 histaminergic receptors, which can contribute to their side-effect profiles,

including orthostatic hypotension and sedation.[3][5]

Quantitative Data: Receptor Binding Affinities
The following table summarizes the in vitro receptor binding affinities (Ki values in nM) of

representative 1,2-benzisoxazole antipsychotic derivatives for key neurotransmitter receptors.

Lower Ki values indicate higher binding affinity.

Compound D2 5-HT2A
α1-
adrenergic

α2-
adrenergic

H1

Risperidone 3.13 - 3.3 0.16 - 0.2 0.8 7.54 2.23 - 20

Paliperidone ~3-6 ~0.3-0.6 ~1.2 ~10 ~15

Iloperidone 6.2 5.6 37 130 430

Ocaperidone
Potent D2

Antagonist

Potent 5-

HT2A

Antagonist

- - -

Data compiled from multiple sources.[2][4][5]

Signaling Pathways
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Antagonism of the D2 receptor by 1,2-benzisoxazole derivatives.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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